Cas no 1487603-07-5 (methyl 2-(1,1-dioxo-1lambda6-thian-4-ylidene)acetate)

• Product Name: methyl 2-(1,1-dioxo-1lambda6-thian-4-ylidene)acetate
• CAS No: 1487603-07-5
• MF: C₈H₁₂O₄S
• MW: 204.243481636047
• CID: 5180487
• PubChem ID: 79025898
• Update Time: 2025-06-27

methyl 2-(1,1-dioxo-1lambda6-thian-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(tetrahydro-1,1-dioxido-4H-thiopyran-4-ylidene)-, methyl ester
• methyl 2-(1,1-dioxo-1lambda6-thian-4-ylidene)acetate

• Inchi： 1S/C8H12O4S/c1-12-8(9)6-7-2-4-13(10,11)5-3-7/h6H,2-5H2,1H3
• InChI Key： LKDWKMYUOSJLAY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)/C=C1\CCS(=O)(=O)CC\1

Additional information on methyl 2-(1,1-dioxo-1lambda6-thian-4-ylidene)acetate

Methyl 2-(1,1-Dioxo-1λ⁶-Thian-4-ylidene)acetate: A Comprehensive Overview

Methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate (CAS No. 1487603-07-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive thian structure and dioxo functional group, offers a range of potential applications in both academic and industrial settings.

The chemical structure of methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate is particularly noteworthy for its ability to participate in various chemical reactions. The thian ring, a five-membered sulfur-containing heterocycle, imparts unique electronic and steric properties to the molecule. The presence of the dioxo group further enhances its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate in pharmaceutical research. One notable application is its use as a building block in the synthesis of novel antiviral agents. Researchers at the University of California, San Francisco, have demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus. The unique structure of the compound allows for the fine-tuning of its pharmacological properties through strategic modifications.

In addition to its antiviral potential, methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate has shown promise in the development of anti-inflammatory drugs. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), without causing significant toxicity.

The versatility of methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate extends beyond pharmaceutical applications. In materials science, this compound has been explored for its potential use in the development of advanced functional materials. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for the synthesis of conductive polymers with enhanced electronic properties. These polymers have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and flexible electronics.

The synthetic accessibility of methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate is another key factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of methyl acrylate with a suitable thiane derivative under mild conditions. This approach not only ensures high yields but also minimizes by-product formation, making it an attractive option for large-scale production.

In conclusion, methyl 2-(1,1-dioxo-1λ⁶-thian-4-ylidene)acetate (CAS No. 1487603-07-5) is a multifaceted compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and synthetic accessibility make it an invaluable tool for scientists and researchers working to develop innovative solutions to pressing challenges in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.